Cas no 18108-87-7 (3-(5-Methoxy-1H-indol-1-yl)propanoic acid)

• Product Name: 3-(5-Methoxy-1H-indol-1-yl)propanoic acid
• CAS No: 18108-87-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD09848563
• CID: 4619525
• Update Time: 2025-11-01

3-(5-Methoxy-1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methoxy-1H-indol-1-yl)propanoic acid
• 3-(5-methoxy-1-indolyl)propanoic acid
• 3-(5-methoxyindol-1-yl)propanoic acid
• 3-(5-methoxyindol-1-yl)propionic acid
• BB_SC-4758

• MDL： MFCD09848563
• Inchi： 1S/C12H13NO3/c1-16-10-2-3-11-9(8-10)4-6-13(11)7-5-12(14)15/h2-4,6,8H,5,7H2,1H3,(H,14,15)
• InChI Key： MJKNDCIJEUZJFE-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C2=C(C=C(OC)C=C2)C=C1

Additional information on 3-(5-Methoxy-1H-indol-1-yl)propanoic acid

Comprehensive Overview of 3-(5-Methoxy-1H-indol-1-yl)propanoic acid (CAS No. 18108-87-7)

3-(5-Methoxy-1H-indol-1-yl)propanoic acid (CAS No. 18108-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of indole derivatives, which are known for their diverse biological activities. The presence of a methoxy group at the 5-position of the indole ring and a propanoic acid side chain makes it a unique molecule with potential applications in drug discovery and development.

In recent years, the interest in indole-based compounds has surged due to their role in modulating various biological pathways. Researchers are particularly intrigued by the 5-methoxy substitution on the indole ring, as it often enhances the compound's bioavailability and metabolic stability. The propanoic acid moiety further adds to its versatility, enabling it to interact with enzymes and receptors in ways that simpler indole derivatives cannot. This combination of structural features makes 3-(5-Methoxy-1H-indol-1-yl)propanoic acid a promising candidate for further study.

One of the most frequently asked questions about 3-(5-Methoxy-1H-indol-1-yl)propanoic acid is its potential therapeutic applications. While the compound is still under investigation, preliminary studies suggest it may have relevance in neuropharmacology and anti-inflammatory research. The indole scaffold is a common feature in many naturally occurring alkaloids, which are known to exhibit a wide range of pharmacological effects. For instance, compounds with similar structures have been explored for their potential to influence serotonin receptors, a key target in the treatment of mood disorders.

Another area of interest is the compound's synthetic accessibility. The methoxy group and propanoic acid side chain can be modified to create a library of analogs, allowing researchers to fine-tune the compound's properties. This flexibility is particularly valuable in medicinal chemistry, where small structural changes can lead to significant differences in activity. The CAS No. 18108-87-7 serves as a critical identifier for researchers looking to explore this compound further, ensuring accurate and reproducible results across studies.

From an SEO perspective, terms like "indole derivatives," "5-methoxy indole," and "propanoic acid compounds" are frequently searched by professionals in the field. These keywords reflect the growing demand for information on specialized organic compounds and their applications. By focusing on these long-tail keywords, this article aims to provide a resource that is both informative and easily discoverable. Additionally, the inclusion of CAS No. 18108-87-7 ensures that researchers can quickly locate relevant data.

In conclusion, 3-(5-Methoxy-1H-indol-1-yl)propanoic acid (CAS No. 18108-87-7) represents a fascinating area of study within organic chemistry and pharmaceutical research. Its unique structure and potential biological activities make it a compound worth watching as new discoveries emerge. Whether you're a researcher, a student, or simply curious about indole derivatives, this compound offers a compelling glimpse into the future of drug development and biochemical innovation.